Cas no 13035-11-5 (D-arabino-Hexitol,1,5-anhydro-2-deoxy-)

• Product Name: D-arabino-Hexitol,1,5-anhydro-2-deoxy-
• CAS No: 13035-11-5
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 153838
• PubChem ID: 192876
• Update Time: 2025-04-19

D-arabino-Hexitol,1,5-anhydro-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• D-arabino-Hexitol,1,5-anhydro-2-deoxy-
• 7D1
• 1,5-Anhydro-2-deoxy-D-glucitol
• (2~{R},3~{S},4~{R})-2-(hydroxymethyl)oxane-3,4-diol; 1,2-dideoxy-D-mannopyranose
• 1,5-anhydro-2-deoxy-d-arabino-hexitol
• DTXSID00926690
• SCHEMBL3748632
• 1,5-Anhydro-2-deoxyhexitol
• 13035-11-5
• D-arabino-Hexitol, 1,5-anhydro-2-deoxy-

• Inchi： 1S/C6H12O4/c7-3-5-6(9)4(8)1-2-10-5/h4-9H,1-3H2/t4-,5-,6+/m1/s1
• InChI Key： QFHKFGOUFKUPNX-PBXRRBTRSA-N
• SMILES： O1CC[C@H]([C@@H]([C@H]1CO)O)O

Computed Properties

• Exact Mass: 148.074
• Monoisotopic Mass: 148.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.346
• Boiling Point: 332.2°Cat760mmHg
• Flash Point: 154.7°C
• Refractive Index: 1.531

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes